5-bromo-N-[(4-sulfamoylphenyl)methyl]furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[(4-sulfamoylphenyl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C12H11BrN2O4S/c13-11-6-5-10(19-11)12(16)15-7-8-1-3-9(4-2-8)20(14,17)18/h1-6H,7H2,(H,15,16)(H2,14,17,18)
• InChI Key: PJMCPRKZNBATPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C2=CC=C(O2)Br)S(=O)(=O)N
• Molecular Formula: C12H11BrN2O4S
• Molecular Weight: 359.20 g/mol

Description

5-bromo-N-[(4-sulfamoylphenyl)methyl]furan-2-carboxamide is a synthetic organic compound characterized by the presence of a bromine atom, a sulfamoyl group, and a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-N-[(4-sulfamoylphenyl)methyl]furan-2-carboxamide typically involves multiple steps. One common method includes the bromination of furan-2-carboxamide followed by the introduction of the sulfamoylphenylmethyl group. The reaction conditions often involve the use of reagents such as bromine, sulfuric acid, and various organic solvents to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

5-bromo-N-[(4-sulfamoylphenyl)methyl]furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized under specific conditions to form furan derivatives.

Reduction: The bromine atom can be reduced to form the corresponding hydrogenated compound.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles such as amines or thiols can be used to replace the bromine atom.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield furan-2-carboxylic acid derivatives, while substitution reactions can produce a variety of functionalized furan compounds.

Scientific Research Applications

5-bromo-N-[(4-sulfamoylphenyl)methyl]furan-2-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research may explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 5-bromo-N-[(4-sulfamoylphenyl)methyl]furan-2-carboxamide involves its interaction with specific molecular targets. The bromine atom and sulfamoyl group may play crucial roles in binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 5-bromo-N-phenylfuran-2-carboxamide
• N-[(4-sulfamoylphenyl)methyl]furan-2-carboxamide
• 5-bromo-N-(4-methylphenyl)furan-2-carboxamide

Uniqueness

5-bromo-N-[(4-sulfamoylphenyl)methyl]furan-2-carboxamide is unique due to the combination of its bromine atom, sulfamoyl group, and furan ring. This combination imparts specific chemical and biological properties that may not be present in similar compounds. For example, the presence of the sulfamoyl group can enhance water solubility and biological activity, making it a valuable compound for various applications.